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Compound of Interest

Compound Name: Fmoc-Met-OH

Cat. No.: B557415 Get Quote

Essential Safety and Handling Guide for Fmoc-Met-
OH
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like Fmoc-Met-OH (N-α-

(9-Fluorenylmethoxycarbonyl)-L-methionine). This guide provides immediate, essential safety

protocols, operational procedures, and disposal plans to foster a secure and efficient research

environment. Adherence to these guidelines is critical for minimizing risks and ensuring the

integrity of experimental outcomes.

Personal Protective Equipment (PPE)
A thorough risk assessment should always precede the handling of Fmoc-Met-OH to ensure

the appropriate selection and use of personal protective equipment. While Fmoc-Met-OH is not

classified as a hazardous substance by all sources, it is prudent to handle it with care, as it can

be an irritant and is often used with other hazardous chemicals.[1][2][3]

Recommended Personal Protective Equipment:
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Body Part PPE Item
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or holes before

use and dispose of them

properly after handling.[1][2]

Eyes
Safety glasses with side

shields or goggles

Provides crucial protection

against splashes and airborne

particles.[2][3]

Face Face shield

To be used in conjunction with

safety glasses or goggles,

particularly when there is a

significant risk of splashing

from hazardous solvents used

in procedures.[1]

Body Laboratory coat

A standard lab coat is essential

to protect skin and clothing

from potential contact with the

chemical.[1][2]

Respiratory
NIOSH-approved respirator

(e.g., N95)

Required when handling the

powder outside of a certified

chemical fume hood or if dust

generation is likely.[1][4]

Operational Plan for Safe Handling
Proper handling procedures are critical to minimize exposure and maintain a safe laboratory

environment.

Engineering Controls:
Fume Hood: All weighing and initial dilutions of the solid Fmoc-Met-OH should be performed

in a certified chemical fume hood to minimize the risk of inhalation.[1][5]
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Ventilation: Ensure the laboratory is well-ventilated to maintain a safe working atmosphere.

[2][3]

Step-by-Step Handling Procedure:
Preparation: Before beginning any work, ensure all required PPE is donned correctly. The

workspace should be clean and uncluttered, with easy access to waste containers.

Weighing: Carefully weigh the desired amount of Fmoc-Met-OH powder in a tared weigh

boat inside a chemical fume hood to prevent the dispersion of dust.

Solution Preparation: When preparing solutions, add the solid Fmoc-Met-OH to the solvent

slowly to avoid splashing.

Post-Handling: After use, thoroughly decontaminate the work area. Always wash hands with

soap and water after removing gloves.[2]

Disposal Plan
The disposal of Fmoc-Met-OH and associated waste must be handled responsibly to prevent

environmental contamination and adhere to regulations. Under no circumstances should this

chemical or its waste be disposed of down the drain or in regular trash.[2][5]

Waste Segregation:
Solid Waste: All contaminated solid materials, such as gloves, weigh boats, and pipette tips,

must be collected in a designated and clearly labeled solid hazardous waste container.[1]

Liquid Waste: All liquid waste, including unused solutions, reaction mixtures, and solvent

washes, should be collected in a compatible and clearly labeled hazardous liquid waste

container.[1]

Disposal Procedures:
All chemical waste must be disposed of following local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific disposal

protocols.
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Experimental Protocol: Solid-Phase Peptide
Synthesis (SPPS)
The following is a generalized workflow for the use of Fmoc-Met-OH in solid-phase peptide

synthesis.
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7. (After final AA)
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Caption: Experimental workflow for handling Fmoc-Met-OH in SPPS.

Safety and Disposal Workflow
The following diagram illustrates the logical relationship between safety precautions, handling,

and disposal of Fmoc-Met-OH.
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Caption: Logical workflow for the safe handling and disposal of Fmoc-Met-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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